Cas no 1310383-53-9 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinaldehyde)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinaldehyde
• CAS No: 1310383-53-9
• MF: C₁₂H₁₆BNO₃
• MW: 233.071343421936
• CID: 1037381
• PubChem ID: 17750490
• Update Time: 2025-04-20

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinaldehyde
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolildehyde
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbaldehyde
• 6-Formylpyridine-2-boronic acid pinacol ester
• BE23
• AB31171
• DB-359169
• DTXSID20590539
• AKOS015950045
• 2-Pyridinecarboxaldehyde, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1310383-53-9

• MDL： MFCD07367535
• Inchi： 1S/C12H16BNO3/c1-11(2)12(3,4)17-13(16-11)10-7-5-6-9(8-15)14-10/h5-8H,1-4H3
• InChI Key： PTOCHGAHIUKMEI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=O)N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 233.12200
• Monoisotopic Mass: 233.1223235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42000
• LogP: 1.19330